4-Chloro-2-(1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol

• IUPAC Name: 4-chloro-2-(1'-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-2-yl)phenol
• InChI: InChI=1S/C21H22ClN3O2/c1-24-10-8-21(9-11-24)25-18(15-4-2-3-5-20(15)27-21)13-17(23-25)16-12-14(22)6-7-19(16)26/h2-7,12,18,26H,8-11,13H2,1H3
• InChI Key: IWFACBCYJJVIQM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N3C(CC(=N3)C4=C(C=CC(=C4)Cl)O)C5=CC=CC=C5O2
• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol
• CAS No.: 899727-60-7

Description

4-Chloro-2-(1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol is a useful research compound. Its molecular formula is C21H22ClN3O2 and its molecular weight is 383.88. The purity is usually 95%.
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Scientific Research Applications

Environmental Presence and Exposure

Phenolic compounds, including bisphenol A (BPA) and derivatives, are widely used in consumer products leading to ubiquitous human exposure. Studies have explored their association with oxidative stress and inflammation among pregnant women, indicating potential implications for birth outcomes and adverse health effects (Watkins et al., 2015). Another study assessed exposure to environmental phenols, including benzophenone-3 and dichlorophenol, in pregnant women, providing insight into the ubiquitous nature of these exposures and their potential health implications (Mortensen et al., 2014).

Metabolism and Disposition

Research on the metabolism and disposition of various drugs and compounds, such as venetoclax, a B-cell lymphoma-2 inhibitor, and SB-649868, an orexin receptor antagonist, reveals the complex metabolic pathways involved in the biotransformation of phenolic and related compounds in humans. These studies highlight the primary routes of metabolism, including enzymatic oxidation, reduction, and conjugation processes, which are critical for understanding the pharmacokinetics and toxicological profiles of new chemical entities (Liu et al., 2017); (Renzulli et al., 2011).

Health Implications

Phenolic halogenated compounds (PHCs), including hydroxylated PCB metabolites, have been identified in human blood plasma. These compounds, including both industrial chemicals and their metabolites, have been linked to endocrine-disrupting activity, suggesting significant implications for human health, particularly in terms of hormonal regulation and potential toxicity (Hovander et al., 2002).